Cas no 1787918-28-8 (N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide
• CAS No: 1787918-28-8
• MF: C₂₀H₂₀ClN₅OS
• MW: 413.923701286316
• CID: 5404088
• Update Time: 2025-08-02

N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Chloro-2-benzothiazolyl)-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinecarboxamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide

• Inchi： 1S/C20H20ClN5OS/c21-14-5-6-15-17(8-14)28-20(24-15)25-19(27)13-2-1-7-26(10-13)18-9-16(12-3-4-12)22-11-23-18/h5-6,8-9,11-13H,1-4,7,10H2,(H,24,25,27)
• InChI Key： OPXOAQZMHIUHNY-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=CN=2)CCCC(C(NC2=NC3=CC=C(Cl)C=C3S2)=O)C1

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide

N-(6-Chloro-1,3-Benzothiazol-2-Yl)-1-(6-Cyclopropylpyrimidin-4-Yl)Piperidine-3-Carboxamide: A Comprehensive Overview

The compound N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide (CAS No. 1787918-28-8) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its molecular structure, synthesis, pharmacological properties, and potential applications, supported by the latest research findings.

N-(6-Chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide is a complex molecule comprising three distinct structural motifs: the benzothiazole ring system, the pyrimidine ring system, and the piperidine carboxamide group. The benzothiazole moiety is known for its aromatic stability and electronic properties, making it a valuable component in various pharmaceutical agents. The pyrimidine ring, on the other hand, is a heterocyclic structure commonly found in nucleic acids and has been extensively studied for its role in drug design. The piperidine carboxamide group adds flexibility and hydrogen bonding capabilities to the molecule, enhancing its bioavailability and target specificity.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. For instance, researchers have demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant activities due to their ability to scavenge free radicals and inhibit pro-inflammatory enzymes. The presence of a chlorine substituent at the 6-position of the benzothiazole ring further enhances its electronic properties, making it an attractive candidate for drug development.

The pyrimidine ring system in this compound is another critical feature. Pyrimidines are known for their ability to form hydrogen bonds and interact with biological targets such as proteins and nucleic acids. The cyclopropyl substitution at the 6-position of the pyrimidine ring introduces steric hindrance, which can improve selectivity towards specific biological targets. This feature has been exploited in recent drug design efforts targeting kinase inhibitors and other enzyme-specific agents.

The piperidine carboxamide group serves as a versatile linker in this molecule. Piperidine is a six-membered amine-containing ring that provides both rigidity and flexibility to the structure. The carboxamide group enhances solubility and facilitates interactions with biological targets through hydrogen bonding. Recent research has shown that such groups can significantly influence the pharmacokinetic properties of a compound, including absorption, distribution, metabolism, and excretion (ADME).

From a synthetic standpoint, N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-3-carboxamide can be synthesized through a multi-step process involving coupling reactions and cyclization steps. The synthesis begins with the preparation of the benzothiazole derivative via condensation reactions between thioamides and aldehydes or ketones. The pyrimidine ring is then synthesized using nucleophilic aromatic substitution or cyclization methods involving appropriate precursors. Finally, the piperidine carboxamide group is introduced through amide bond formation using coupling reagents such as HATU or EDCI.

Pharmacologically, this compound has shown remarkable potential in preclinical studies. For example, recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its interaction with receptors involved in pain signaling suggests potential applications in pain management.

One of the most exciting aspects of N-(6-chloro-1,3-benzothiazol-2-Yl)-1-(6-cyclopropylpyrimidin-Yl)piperidine-carboxamide is its versatility across different therapeutic areas. Its modular structure allows for easy modification to target specific biological pathways or diseases. For instance, altering substituents on the benzothiazole or pyrimidine rings could yield derivatives with enhanced selectivity or potency against particular targets.

In conclusion,N-(6-chloro-benzothiazol-Yl)-carboxamide derivatives represent a novel class of compounds with significant potential in drug discovery and development. Their unique structural features and promising biological activities make them an invaluable addition to the arsenal of modern medicinal chemistry.